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Abstract

Strontium bromide (SrBrz2) is a compound with applications in medicine and as a chemical
reagent. Unlike many other metallic halides, strontium bromide does not occur naturally as a
distinct mineral. Its existence in the natural world is as dissociated strontium (Sr2*) and bromide
(Br~) ions, primarily in aqueous environments. The primary sources for the industrial production
of strontium bromide are the minerals from which strontium is commercially extracted and the
brines and seawaters that serve as the principal sources of bromine. This technical guide
provides an in-depth overview of the natural sources of the constituent elements of strontium
bromide, their quantitative distribution, and the analytical methods used for their determination.

Natural Occurrence and Sources

Strontium bromide is not found as a mineral in nature. The formation of strontium bromide
for industrial and pharmaceutical use is a synthetic process that relies on the extraction of
strontium and bromine from their respective natural sources.

Mineral Sources of Strontium

The most economically significant sources of strontium are the minerals celestite and
strontianite.[1] Strontium is the 15th most abundant element in the Earth's crust.[1]
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o Celestite (SrSOa4): This strontium sulfate mineral is the most common and economically
viable source of strontium.[1][2] It is typically found in sedimentary rocks, particularly in
association with gypsum, anhydrite, and limestone.[3] Pure celestite contains 56.4%
strontium oxide.[2]

» Strontianite (SrCOs): This strontium carbonate mineral is less common than celestite but is
more valuable because it is easier to convert to other strontium compounds, and it contains
a higher percentage of strontium.[1][4] Pure strontianite contains 70.1% strontium oxide.[2] It
is often found in hydrothermal veins and as nodules in limestone.[3]

Natural Sources of Bromide

Bromine is primarily found as the bromide ion in various aqueous environments.

o Seawater: Seawater is a major reservoir of bromide, with concentrations typically ranging
from 65 to 80 mg/L.[5][6]

» Underground Brines: Brines associated with oil and gas deposits, as well as those in deep
geological formations, can have significantly higher concentrations of bromide than
seawater, sometimes reaching up to 1287 mg/L.[7][8]

o Evaporitic (Salt) Lakes: Highly saline bodies of water, such as the Dead Sea, are rich
sources of bromide.[9]

Quantitative Data on Strontium and Bromide In
Natural Sources

The concentration of strontium in its primary mineral sources and bromide in its principal
agueous sources are summarized below.

Table 1. Strontium Content in Primary Mineral Sources
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Theoretical Theoretical
Mineral Chemical Formula Strontium Oxide Strontium (Sr)
(SrO) Content (%) Content (%)

Celestite SrS0a4 56.4[2] 47.7[4]

Strontianite SrCOs 70.1[2] 59.36[4]

Table 2: Bromide Concentration in Various Natural Water Sources

Source Typical Bromide (Br~) Concentration
Seawater 65 - 80 mg/L[5][6]

Freshwater (Lakes and Streams) < 0.2 mg/L[7]

Rainwater (away from coast) < 0.01 mg/L[7]

Groundwater Mean of 0.095 mg/L, can be up to 2.3 mg/L due

to saltwater intrusion[7]

Oil and Gas Brine Can exceed 1287 mg/L[7]

Experimental Protocols for Analysis

The analysis of strontium in mineral sources and bromide in aqueous samples is crucial for
assessing the economic viability of extraction and for quality control in the synthesis of
strontium bromide.

Analysis of Strontium in Minerals

Several analytical techniques are employed to determine the strontium content in minerals like
celestite and strontianite.

o X-ray Fluorescence (XRF) Spectrometry: This is a widely used non-destructive technique for
the elemental analysis of rocks and minerals. The sample is irradiated with X-rays, causing
the elements within to emit characteristic fluorescent X-rays, which are then detected and
quantified.
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 Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) and Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS): These are highly sensitive techniques that
can measure trace and major element concentrations.[10] The mineral sample is first
dissolved in a strong acid. The resulting solution is then introduced into a plasma, which
excites the atoms, causing them to emit light at characteristic wavelengths (ICP-AES) or be
ionized and detected by their mass-to-charge ratio (ICP-MS).[11]

o Atomic Absorption Spectroscopy (AAS): In this method, a solution of the dissolved mineral is
aspirated into a flame or graphite furnace. A light source emitting a wavelength specific to
strontium is passed through the atomized sample. The amount of light absorbed is
proportional to the concentration of strontium.[10]

Analysis of Bromide in Water

The determination of bromide concentration in seawater and brines is typically performed using
the following methods:

e lon Chromatography (IC): This is a preferred and highly sensitive method for bromide
analysis in various water types.[12][13] The water sample is injected into a system where
ions are separated on a chromatographic column based on their affinity for the stationary
phase. A conductivity detector is commonly used for quantification.

o Spectrophotometric Methods: These methods are based on the reaction of bromide with a
reagent to form a colored complex.[12] The intensity of the color, which is proportional to the
bromide concentration, is then measured with a spectrophotometer. A notable example is the
phenol red colorimetric method.[14]

» Potentiometric Determination with lon-Selective Electrode (ISE): This method uses an
electrode that is sensitive to bromide ions.[15] The potential difference between the bromide
ISE and a reference electrode is measured and is related to the bromide concentration in the
sample.

Logical Pathway from Natural Sources to Strontium
Bromide
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The synthesis of strontium bromide is a multi-step process that begins with the extraction and
processing of its constituent elements from their natural sources.
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Caption: From Natural Sources to Synthesized Strontium Bromide.

Synthesis of Strontium Bromide from Natural
Precursors

A common method for preparing strontium bromide involves the reaction of strontium
carbonate with hydrobromic acid.[16]
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Reaction: SrCOs + 2HBr —» SrBr2 + H20 + CO2

Strontium carbonate is either directly sourced from the mineral strontianite or, more commonly,
produced from celestite through the "soda-ash” method (black ash process). In this process,
celestite is roasted with sodium carbonate to produce strontium carbonate. Hydrobromic acid is
synthesized from bromine extracted from seawater or brines.

The reaction of strontium carbonate and hydrobromic acid yields a solution of strontium
bromide, which can then be crystallized to obtain the solid product, typically as the
hexahydrate (SrBrz-6H20).[16] Anhydrous strontium bromide can be obtained by heating the
hexahydrate.[16]

Conclusion

Strontium bromide is not a naturally occurring mineral but is synthesized from raw materials
that are abundant in the Earth's crust and oceans. The primary sources of strontium are the
minerals celestite and strontianite, while bromide is predominantly extracted from seawater and
underground brines. A thorough understanding of the geochemistry of these sources and the
analytical methods for their quantification is essential for the efficient and economical
production of high-purity strontium bromide for various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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